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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B10768311

Technical Support Center: LY2365109
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility of LY2365109 hydrochloride in
aqueous solutions. It includes frequently asked questions (FAQs) and troubleshooting guides to
address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of LY2365109 hydrochloride in common laboratory solvents?

Al: LY2365109 hydrochloride exhibits good solubility in organic solvents such as dimethyl
sulfoxide (DMSO) and ethanol. However, its solubility in purely aqueous solutions is very low.[1]

Q2: Can | dissolve LY2365109 hydrochloride directly in water or phosphate-buffered saline
(PBS)?

A2: Direct dissolution of LY2365109 hydrochloride in water or PBS is not recommended for
achieving high concentrations, as its aqueous solubility is less than 0.1 mg/mL.[1] For most
applications, a stock solution in an organic solvent should be prepared first.

Q3: How should | prepare a stock solution of LY2365109 hydrochloride?
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A3: It is recommended to prepare stock solutions in DMSO or ethanol. For example, a stock
solution of up to 100 mM in DMSO can be prepared. When preparing stock solutions, always
use the batch-specific molecular weight provided on the vial and in the Certificate of Analysis.

Q4: How can | prepare a working solution of LY2365109 hydrochloride for in vivo studies?

A4: For in vivo experiments, LY2365109 hydrochloride can be formulated in a vehicle
containing co-solvents to achieve a suitable concentration. A common formulation involves first
dissolving the compound in DMSO and then diluting it with other agents like PEG300, Tween-
80, and saline.[1]

Q5: What is the recommended storage condition for LY2365109 hydrochloride solutions?

A5: Stock solutions should be aliquoted and stored at -20°C or -80°C to prevent degradation
from repeated freeze-thaw cycles. For stock solutions stored at -20°C, it is advisable to use
them within one month. For storage at -80°C, the solution can be stable for up to six months.[1]

Solubility Data

The following tables summarize the solubility of LY2365109 hydrochloride in various solvents.

Table 1: Solubility in Organic Solvents

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
DMSO >73.48 =31
Ethanol 50 21.1

Data sourced from multiple suppliers and may vary slightly between batches.[1]

Table 2: Solubility in Aqueous-Based Formulations for In Vivo Use
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Formulation Achievable Concentration (mg/mL)

10% DMSO, 40% PEG300, 5% Tween-80, 45%

_ >25
Saline
10% DMSO, 90% (20% SBE-B-CD in Saline) >25
10% DMSO, 90% Corn Oil >25

Note: ">" indicates that it is soluble at this concentration, but the saturation point was not

determined.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the required amount of LY2365109 hydrochloride powder. The molecular weight is
approximately 421.91 g/mol , but it is crucial to use the batch-specific molecular weight.

Add the appropriate volume of high-purity DMSO to achieve a final concentration of 10 mM.
Vortex or sonicate the solution until the compound is completely dissolved.
Aliquot the stock solution into smaller volumes in tightly sealed vials.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Example)

This protocol is for preparing a 1 mL working solution with a final concentration of > 2.5 mg/mL.

[1]

Prepare a 25 mg/mL stock solution of LY2365109 hydrochloride in DMSO.
In a sterile tube, add 100 pL of the 25 mg/mL DMSO stock solution.
Add 400 pL of PEG300 and mix thoroughly until the solution is clear.

Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

e Add 450 pL of saline and mix to bring the final volume to 1 mL.

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Precipitation upon dilution of
DMSO stock solution in

agueous buffer.

The concentration of the
compound in the final aqueous
solution is above its solubility
limit. The percentage of DMSO
in the final solution is too low.

Decrease the final
concentration of LY2365109
hydrochloride. Increase the
percentage of DMSO in the
final solution (ensure it is
compatible with your
experimental system).
Consider using a formulation
with co-solvents as described

in Protocol 2.

Compound does not fully

dissolve in organic solvent.

The concentration is too high.
The quality of the solvent is

poor.

Try gentle warming and/or
sonication to aid dissolution.[1]
Use fresh, high-purity,
anhydrous DMSO.
Hygroscopic DMSO can
significantly impact solubility.[1]

Inconsistent experimental

results.

Degradation of the compound
due to improper storage or

repeated freeze-thaw cycles.

Always use freshly prepared
dilutions from a properly stored
stock solution. Aliquot stock
solutions to avoid multiple

freeze-thaw cycles.

Visualizations

Experimental Workflow for Solution Preparation

Weigh LY2365109 HCI Add DMSO

Stock Solution Preparation

Vortex/Sonicate

Aliquot & Store at -80°C gmmm g Thaw Stock Solution Dilute in Aqueous Buffer Use Immediately

Working Solution Preparation (Aqueous)
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Caption: Workflow for preparing stock and working solutions.

Mechanism of Action of LY2365109
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [LY2365109 hydrochloride solubility in agueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768311#ly2365109-hydrochloride-solubility-in-
agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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